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Compound of Interest

Compound Name: TLO2-59

Cat. No.: B611385

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and regulatory compliance. This
document provides essential guidance on the proper disposal procedures for TL02-59, a potent
and selective Fgr inhibitor.[1][2][3][4][5] Given the absence of a specific Safety Data Sheet
(SDS) for TL02-59, this protocol is based on general best practices for the disposal of
hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines and requirements.
All personnel handling TL02-59 waste must wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.

Quantitative Data Summary

While specific disposal-related quantitative data for TL02-59 is not publicly available, the
following table summarizes general recommendations for hazardous chemical waste
management.
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Parameter Guideline

Rationale

Container Fill Level Do not exceed 90% capacity

To prevent spills and allow for

vapor expansion.[2]

Up to 90 days (varies b
Waste Storage Time P ys Y

Compliance with regulations

for hazardous waste

jurisdiction) )
accumulation.[2]
For aqueous waste, pH should
generally be between 5.5 and
pH for Aqueous Waste N/A for TLO2-59 (solid) 10.5 for drain disposal, but this

is not applicable to solid TLO2-
59.[5]

Must hold 110% of the volume

Secondary Containment .
of the largest container

To contain leaks and spills

effectively.[4]

Experimental Protocol: Step-by-Step Disposal of
TL02-59

This protocol outlines the standard procedure for the disposal of unused or residual TL02-59.

Materials:

Original TL02-59 container (or a compatible, labeled waste container)

Hazardous waste tag/label (provided by your institution's EHS)

Secondary containment bin

Personal Protective Equipment (PPE)

Procedure:

Waste Identification and Classification:

o Treat all unused or residual TL02-59 as hazardous chemical waste.
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o Do not mix TL02-59 with other waste streams unless explicitly permitted by your
institution's EHS guidelines.

o Container Preparation and Labeling:

[¢]

If possible, use the original manufacturer's container for disposal.[4]

o If the original container is not available or compromised, select a compatible container with
a secure, leak-proof lid.

o Affix a hazardous waste tag to the container.

o Complete the tag with the following information:

The words "Hazardous Waste"[3][6]
= Full chemical name: TL02-59
= CAS Number: 1315330-17-6[1]
» Quantity of waste
» Date of accumulation
» Principal Investigator's name and contact information
= Laboratory location (Building and Room number)
e Waste Accumulation and Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory.[3]

o The SAA should be under the control of laboratory personnel and away from general
traffic.[4]

o Place the primary waste container within a larger, chemically resistant secondary
containment bin to prevent the spread of potential spills.[4]
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o Ensure incompatible wastes are segregated to prevent accidental reactions.[3]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to schedule a pickup.

o Provide the EHS office with all necessary information about the waste, as detailed on the
hazardous waste tag.

o Follow any additional instructions provided by the EHS for waste pickup and transport.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of TL02-59.
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Figure 1: TL0O2-59 Disposal Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of TL02-59.
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Disclaimer: This information is intended as a general guide. Always prioritize and adhere to the
specific protocols and regulations established by your institution's Environmental Health and
Safety department and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b611385?utm_src=pdf-custom-synthesis
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b611385#tl02-59-proper-disposal-procedures
https://www.benchchem.com/product/b611385#tl02-59-proper-disposal-procedures
https://www.benchchem.com/product/b611385#tl02-59-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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